Cas no 1396173-86-6 (3,5-Dichloro-4-propoxyphenol)

• Product Name: 3,5-Dichloro-4-propoxyphenol
• CAS No: 1396173-86-6
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• CID: 4593906
• Update Time: 2025-10-28

3,5-Dichloro-4-propoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-4-PROPOXYPHENOL
• 3,5-Dichloro-4-propoxyphenol

• Inchi： 1S/C9H10Cl2O2/c1-2-3-13-9-7(10)4-6(12)5-8(9)11/h4-5,12H,2-3H2,1H3
• InChI Key： YDJHUCNKRMBIAZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCCC)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 4
• Topological Polar Surface Area: 29.5

Additional information on 3,5-Dichloro-4-propoxyphenol

Professional Introduction to Compound with CAS No. 1396173-86-6 and Product Name: 3,5-Dichloro-4-propoxyphenol

The compound with the CAS number 1396173-86-6 is identified by the product name 3,5-Dichloro-4-propoxyphenol, a substituted phenol derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro and propoxy functional groups, exhibits a unique chemical profile that makes it a valuable candidate for further exploration in drug discovery and development.

3,5-Dichloro-4-propoxyphenol belongs to the class of aromatic compounds that are widely studied for their potential biological activities. The presence of chlorine atoms at the 3rd and 5th positions, along with a propoxy group at the 4th position, imparts specific electronic and steric properties to the molecule. These properties are crucial in determining its interaction with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in phenolic compounds due to their diverse pharmacological effects. 3,5-Dichloro-4-propoxyphenol has been investigated for its potential role in various biological processes, including anti-inflammatory, antioxidant, and antimicrobial activities. The chlorine substituents are known to enhance the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. Additionally, the propoxy group contributes to the molecule's solubility in both polar and non-polar environments, making it suitable for formulation in different pharmaceutical delivery systems.

One of the most compelling aspects of 3,5-Dichloro-4-propoxyphenol is its structural versatility. Researchers have leveraged this compound as a building block for synthesizing more complex molecules with enhanced biological activity. For instance, derivatives of this compound have been explored for their potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The chlorine atoms facilitate hydrogen bonding interactions with biological targets, while the propoxy group can modulate enzyme activity through allosteric binding.

The synthesis of 3,5-Dichloro-4-propoxyphenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired molecular framework. These synthetic strategies not only ensure high-quality starting materials but also open avenues for further functionalization.

Recent studies have highlighted the importance of 3,5-Dichloro-4-propoxyphenol in developing novel antimicrobial agents. The compound has shown promising activity against a range of pathogens, including Gram-positive and Gram-negative bacteria. This is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. The chloro substituents play a critical role in these interactions by forming strong hydrophobic bonds with bacterial targets. Furthermore, the propoxy group enhances solubility, allowing for better penetration into bacterial cells.

The pharmacokinetic properties of 3,5-Dichloro-4-propoxyphenol have also been thoroughly investigated. Studies indicate that the compound exhibits moderate oral bioavailability and a reasonable half-life in vivo. This makes it a suitable candidate for systemic administration in therapeutic applications. Additionally, preliminary toxicology studies suggest that 3,5-Dichloro-4-propoxyphenol is well-tolerated at relevant doses, although further research is needed to fully assess its safety profile.

In conclusion,3,5-Dichloro-4-propoxyphenol (CAS No. 1396173-86-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating various diseases underscore its importance as a lead compound for drug development. As research continues to uncover new therapeutic uses for this compound,3,5-Dichloro-4-propoxyphenol is poised to play a crucial role in shaping the future of medicinal chemistry.